Azepan-1-yl(4-((3-chloro-4-methylphenyl)amino)-7-methyl-1,8-naphthyridin-3-yl)methanone

• IUPAC Name: azepan-1-yl-[4-(3-chloro-4-methylanilino)-7-methyl-1,8-naphthyridin-3-yl]methanone
• InChI: InChI=1S/C23H25ClN4O/c1-15-7-9-17(13-20(15)24)27-21-18-10-8-16(2)26-22(18)25-14-19(21)23(29)28-11-5-3-4-6-12-28/h7-10,13-14H,3-6,11-12H2,1-2H3,(H,25,26,27)
• InChI Key: FXTNFNSRGSPNIS-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC2=C3C=CC(=NC3=NC=C2C(=O)N4CCCCCC4)C)Cl
• Molecular Formula: C23H25ClN4O
• Molecular Weight: 408.9 g/mol

Description

Azepan-1-yl(4-((3-chloro-4-methylphenyl)amino)-7-methyl-1,8-naphthyridin-3-yl)methanone is a useful research compound. Its molecular formula is C23H25ClN4O and its molecular weight is 408.93. The purity is usually 95%.
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Scientific Research Applications

Azepane Isomers and Derivatives

• Analysis of Azepane Isomers : A study conducted in the Tokyo area identified new compounds related to azepane isomers, including an analysis of their occurrence in commercial products. These compounds were characterized using a combination of chromatography and mass spectrometry techniques, highlighting their relevance in forensic toxicology and the monitoring of unregulated drugs (Nakajima et al., 2012).

Naphthyridine Derivatives and Their Applications

• Anticancer Activity of Naphthyridine Derivatives : A novel naphthyridine derivative was found to exhibit anticancer activity in human melanoma A375 cells through inducing necroptosis at low concentrations and apoptosis at high concentrations. This compound's mechanism involves the upregulation of death receptors and scaffold proteins, suggesting potential for melanoma treatment (Kong et al., 2018).

Synthesis and Characterization of Complexes

• Synthesis of Transition Metal Complexes : Research involving the synthesis and characterization of new Azo-Schiff base derivatives and their metal complexes, including Co(II), Ni(II), Cu(II), Zn(II), Cd(II), Pt(II), and Au(III) ions, was reported. This work contributes to the field of coordination chemistry and offers insights into the structural and electronic properties of these complexes, potentially useful in various applications like catalysis, optical materials, and medicinal chemistry (Kareem & Hadi, 2020).

Luminescence Switching

• Luminescence Switching : A study on a pure organic donor-acceptor molecule demonstrated luminescence switching between delayed fluorescence and room-temperature phosphorescence. This research indicates the potential of such compounds in the development of new materials for optoelectronic applications (Wen et al., 2021).